Cas no 5257-96-5 (Propanedioic acid, (1-methylethoxy)-, dimethyl ester)

Propanedioic acid, (1-methylethoxy)-, dimethyl ester structure
5257-96-5 structure
Product Name:Propanedioic acid, (1-methylethoxy)-, dimethyl ester
CAS No:5257-96-5
MF:C8H14O5
MW:190.193763256073
CID:359298
PubChem ID:71365582
Update Time:2025-04-19

Propanedioic acid, (1-methylethoxy)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (1-methylethoxy)-, dimethyl ester
    • dimethyl 2-propan-2-yloxypropanedioate
    • Dimethyl [(propan-2-yl)oxy]propanedioate
    • 5257-96-5
    • DTXSID30788985
    • SCHEMBL20399902
    • Inchi: 1S/C8H14O5/c1-5(2)13-6(7(9)11-3)8(10)12-4/h5-6H,1-4H3
    • InChI Key: AGRGUOKWCUZXTJ-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)OC)C(=O)OC)C(C)C

Computed Properties

  • Exact Mass: 190.08412
  • Monoisotopic Mass: 190.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.